Cas no 1427378-85-5 (3-methyl-1,2,4triazolo4,3-apyridine-6-carboxylic acid hydrochloride)

• Product Name: 3-methyl-1,2,4triazolo4,3-apyridine-6-carboxylic acid hydrochloride
• CAS No: 1427378-85-5
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 4598893
• PubChem ID: 71757846
• Update Time: 2025-05-21

3-methyl-1,2,4triazolo4,3-apyridine-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride
• 3-methyl-1,2,4triazolo4,3-apyridine-6-carboxylic acid hydrochloride

• Inchi： 1S/C8H7N3O2.ClH/c1-5-9-10-7-3-2-6(8(12)13)4-11(5)7;/h2-4H,1H3,(H,12,13);1H
• InChI Key： OFWIPSCBGNYCGV-UHFFFAOYSA-N
• SMILES： CC1=NN=C2C=CC(C(=O)O)=CN12.Cl

Additional information on 3-methyl-1,2,4triazolo4,3-apyridine-6-carboxylic acid hydrochloride

Comprehensive Overview of 3-Methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic Acid Hydrochloride (CAS No. 1427378-85-5)

3-Methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride (CAS No. 1427378-85-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its molecular formula, C₈H₈N₄O₂·HCl, highlights the presence of a carboxylic acid group and a hydrochloride salt, which enhance its solubility and stability in various formulations.

Recent studies have explored the potential of 3-methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride as a key intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its role in modulating enzyme activity and receptor binding, making it a promising candidate for drug discovery. The compound's triazole and pyridine moieties contribute to its ability to interact with biological targets, a feature that aligns with current trends in precision medicine and targeted therapy.

In the context of green chemistry and sustainable synthesis, CAS No. 1427378-85-5 has been investigated for its compatibility with eco-friendly reaction conditions. The demand for environmentally benign synthetic routes has increased, driven by regulatory pressures and consumer awareness. This compound's stability under mild conditions makes it suitable for catalytic processes and flow chemistry, which are among the most searched topics in modern organic chemistry.

Another area of interest is the compound's application in agrochemical innovation. With the global focus on food security and sustainable farming, researchers are evaluating 3-methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride as a precursor for developing next-generation crop protection agents. Its structural flexibility allows for modifications that can enhance efficacy while minimizing environmental impact, addressing the growing demand for biodegradable pesticides.

From a technical perspective, the compound's physicochemical properties, such as melting point, solubility, and spectral characteristics (e.g., NMR and IR data), are well-documented. These properties are critical for quality control and regulatory compliance, particularly in industries adhering to Good Manufacturing Practices (GMP). Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, a topic frequently searched by professionals in the field.

In summary, 3-methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid hydrochloride (CAS No. 1427378-85-5) represents a versatile building block in medicinal and agricultural chemistry. Its relevance to cutting-edge research areas, such as drug design, sustainable synthesis, and agrochemical development, ensures its continued prominence in scientific literature and industrial applications. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.